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Compound of Interest

Compound Name: Ivisol

CAS No.: 11132-71-1

Cat. No.: B1173408

Get Quote

An inter-laboratory comparison, often used interchangeably with proficiency testing, is a crucial

process for evaluating the performance of laboratories by having multiple labs test the same

samples and comparing the results.[1] This practice is vital for ensuring the accuracy and

reliability of analytical methods and is a requirement for accreditation under standards like

ISO/IEC 17025.[2][3]

The Challenge of "Ivisol" Analysis
A significant challenge in conducting an inter-laboratory comparison of "Ivisol" analysis is the

lack of publicly available information defining "Ivisol" and its specific analytical applications.

Searches for "Ivisol" primarily identify it as a chemical substance with the CAS Number 11132-

71-1. However, product information from chemical suppliers is generic, often stating its use "for

research" or "industrial applications" without detailing its role in any analytical method.

Without a clear understanding of what "Ivisol" analysis entails—the substance it measures, the

technology it employs, or the scientific context for its use—a direct comparison with alternative

methods and the provision of supporting experimental data is not possible at this time.

General Principles of Inter-Laboratory Comparison
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Despite the ambiguity surrounding "Ivisol," the principles of designing an inter-laboratory

comparison for any analytical method are well-established. Such a study would typically involve

the following workflow:

Caption: Workflow of a typical inter-laboratory comparison study.

Hypothetical Experimental Protocol for a Protein
Analysis Method
Assuming "Ivisol" is a reagent used in a novel protein quantification assay, a hypothetical

experimental protocol for an inter-laboratory comparison could be structured as follows. This

protocol is based on general practices for such studies and is for illustrative purposes only.

Objective: To assess the precision, accuracy, and reproducibility of the "Ivisol-based Protein

Assay" across multiple laboratories.

Materials:

Lyophilized protein standards of known concentrations.

Blinded test samples containing varying concentrations of the protein of interest.

"Ivisol" reagent kit.

Standard laboratory equipment (e.g., spectrophotometer, pipettes, etc.).

Methodology:

Reagent Preparation: Reconstitute the "Ivisol" reagent according to the manufacturer's

instructions.

Standard Curve Generation:

Prepare a dilution series of the protein standard.

Add the "Ivisol" reagent to each standard dilution.

Incubate for the specified time and temperature.
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Measure the absorbance or fluorescence at the appropriate wavelength.

Plot the signal versus protein concentration to generate a standard curve.

Sample Analysis:

Reconstitute the blinded test samples.

Treat the samples with the "Ivisol" reagent in the same manner as the standards.

Measure the signal.

Determine the protein concentration in the test samples by interpolating from the standard

curve.

Data Reporting:

Each laboratory will submit their raw data, standard curves, and calculated concentrations

for the blinded samples.

Data Presentation and Statistical Analysis
The collected data would be compiled and analyzed to determine key performance metrics.

Table 1: Hypothetical Inter-Laboratory Comparison Data for "Ivisol" Assay

Laboratory ID
Sample 1
(Known: 2.5
mg/mL)

Sample 2
(Known: 7.0
mg/mL)

Z-Score
(Sample 1)

Z-Score
(Sample 2)

Lab A 2.4 mg/mL 7.2 mg/mL -0.5 0.8

Lab B 2.6 mg/mL 6.8 mg/mL 0.5 -0.8

Lab C 2.5 mg/mL 7.1 mg/mL 0.0 0.4

Lab D 2.9 mg/mL 6.5 mg/mL 2.0 -2.0

Mean 2.6 mg/mL 6.9 mg/mL

Std. Dev. 0.20 mg/mL 0.29 mg/mL
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Statistical Analysis:

Mean and Standard Deviation: Calculated for each sample across all laboratories.

Z-Scores: Calculated for each laboratory's result for each sample to assess individual

performance. The z-score indicates how many standard deviations a result is from the mean.

[1] A common interpretation is:

|z| ≤ 2: Satisfactory

2 < |z| < 3: Questionable

|z| ≥ 3: Unsatisfactory

Logical Relationship for Performance Evaluation
The evaluation of a laboratory's performance in an inter-laboratory comparison follows a clear

logical progression.

Laboratory Result

Calculate Z-ScoreAssigned Value (Mean or Reference)

Standard Deviation for Proficiency Assessment

Performance Evaluation

FSatisfactory (|z| <= 2)

GQuestionable (2 < |z| < 3)

H

Unsatisfactory (|z| >= 3)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. Ivisol | 11132-71-1 [chemicalbook.com]

2. files.llg.de [files.llg.de]

3. About us - Visol [ivisol.com]

To cite this document: BenchChem. [inter-laboratory comparison of Ivisol analysis].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1173408/docs#inter-laboratory-comparison-of-ivisol-
analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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